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Compound of Interest

Compound Name: O-Methylisourea hydrochloride

Cat. No.: B1229473 Get Quote

Essential Safety and Handling Guide for O-
Methylisourea Hydrochloride
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with O-Methylisourea hydrochloride (CAS No. 5329-33-9). Adherence

to these procedures is vital for ensuring personal safety and maintaining a secure research

environment.

Hazard Identification and Classification
O-Methylisourea hydrochloride is classified as a hazardous chemical.[1] It is imperative to

understand its associated risks before handling. The primary hazards are summarized below.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the minimum PPE requirements.
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Body Area Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles or Glasses

Must be worn at all times. Use

chemical safety goggles as

described by OSHA's eye and

face protection regulations (29

CFR 1910.133) or European

Standard EN166.[1] A face

shield is recommended when

there is a potential for

splashing.

Hands Chemical-Resistant Gloves

Wear protective gloves.

Consult the glove

manufacturer's specifications

to ensure compatibility and

protection against this specific

chemical. Remove gloves

carefully after use to avoid skin

contamination.[2]

Body Protective Clothing

Wear a lab coat or long-

sleeved clothing.[2] For

operations involving larger

quantities or a higher risk of

spills, a plastic or rubber apron

should be used.

Respiratory Ventilation / Respirator

Work in a well-ventilated area

or outdoors.[1] If ventilation is

insufficient, dust is generated,

or exposure limits may be

exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter (conforming to EN 143).

[1]
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Operational Plan: Handling and Storage Protocols
Proper handling and storage are critical to minimize risk and maintain the chemical's stability.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn and that a safety

shower and eye wash station are accessible.

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[2]

Prevent Inhalation/Ingestion: Avoid breathing any dust or vapors and prevent ingestion.[1] It

is crucial to prevent the formation of dust during handling.[2]

Hygiene: Wash your face, hands, and any exposed skin thoroughly with soap and water after

handling.[1]

Storage Procedures:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

For both brief and extended storage, it is recommended to keep O-Methylisourea
hydrochloride in a desiccator to protect it from moisture.

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[1] If present and easy to do, remove contact

lenses. Continue rinsing. If eye irritation

persists, seek immediate medical

advice/attention.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1] If skin irritation

occurs or persists, get medical advice/attention.

[1] Wash contaminated clothing before reuse.[1]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

the person feels unwell, call a POISON

CENTER or doctor/physician.[1] If breathing is

difficult or has stopped, provide artificial

respiration.[1]

Ingestion

Clean the mouth with water and then drink

plenty of water.[1] Get medical attention if

symptoms occur.[1]

Disposal Plan
O-Methylisourea hydrochloride and its container must be disposed of as hazardous waste.

Waste Classification: This material is classified as hazardous waste.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1][2]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national environmental regulations.
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Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of O-Methylisourea
hydrochloride from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1229473?utm_src=pdf-body
https://www.benchchem.com/product/b1229473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Operational Phase

Post-Operational Phase Disposal Phase

Receive Chemical

Log & Verify SDS

Store in a Cool, Dry,
Well-Ventilated Area

(Desiccator Recommended)

Don Personal
Protective Equipment (PPE)

Retrieve for Use

Work in Ventilated Area
(e.g., Fume Hood)

Handle Chemical
(Avoid Dust/Contact)

Decontaminate Work Area
& Equipment

Collect Waste in
Labeled, Sealed Container

Segregate Waste

Doff & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Dispose via Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for safe handling of O-Methylisourea hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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